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Compound of Interest

Compound Name: Cyanine5.5 NHS ester

Cat. No.: B15495725

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential safety information
and detailed procedures for the proper disposal of Cyanine5.5 NHS ester, a fluorescent dye
commonly used for labeling proteins, peptides, and oligonucleotides. Adhering to these
guidelines will help maintain a safe laboratory environment and ensure compliance with waste

disposal regulations.

Key Safety and Handling Information

When working with Cyanine5.5 NHS ester, it is crucial to follow standard laboratory safety
protocols. This includes wearing appropriate personal protective equipment (PPE) such as
safety goggles, a lab coat, and gloves.[1] Work should be conducted in a well-ventilated area,
preferably with local exhaust ventilation.[1] Avoid direct contact with skin, eyes, and clothing,
and do not inhale the dust or vapors.[1]

Storage and Stability

Proper storage is essential to maintain the integrity of Cyanine5.5 NHS ester. The compound
should be stored in a tightly sealed container in a dry, cool, and well-ventilated place, protected
from light.[2][3] For long-term storage, a temperature of -20°C is recommended.[3][4]
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Parameter Specification Source
Storage Temperature -20°C (long-term) [3114]
o Room temperature (up to 3
Shipping Temperature [3114]
weeks)

Keep in a dry, cool, well-
Storage Conditions ventilated place, and protect [1112][3]
from light.

Disposal Procedures

The disposal of Cyanine5.5 NHS ester and its associated waste must be handled in
accordance with local, state, and national regulations.[2] It is imperative to prevent the product
from entering drains, surface water, or the sanitary sewer system.[1][2]

Unused or expired Cyanine5.5 NHS ester should be treated as chemical waste. The primary
recommendation is to consult your institution's environmental health and safety (EHS) office for
specific guidance on chemical waste disposal. If the original container is to be disposed of, it
should be tightly sealed and placed in a suitable, labeled container for chemical waste pickup.

Empty containers that have held Cyanine5.5 NHS ester should be rinsed thoroughly with an
appropriate solvent (e.g., the solvent used to dissolve the dye) before disposal. The rinsate
should be collected and disposed of as chemical waste. After rinsing, the container can
typically be disposed of as regular laboratory glass or plastic waste, depending on its material
and institutional policies.

Solutions containing Cyanine5.5 NHS ester, as well as any materials contaminated during its
use (e.g., pipette tips, gloves, bench paper), should be collected and disposed of as chemical
waste.

e Agueous Solutions: Collect in a clearly labeled, sealed container for hazardous waste
disposal.

e Organic Solvent Solutions: Collect in a separate, clearly labeled, sealed container
designated for flammable or organic waste.
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e Solid Waste: Contaminated items like gloves and wipes should be placed in a designated
solid chemical waste container.

Spill Management

In the event of a spill, evacuate personnel from the immediate area and ensure proper
ventilation.[1] Wearing appropriate PPE, sweep up the solid material and place it into a suitable
container for disposal.[1] Avoid creating dust. After the solid material has been removed, clean
the spill area with soap and water, collecting the cleaning materials for disposal as chemical
waste.[1]

Disposal Workflow

The following diagram outlines the general decision-making process for the proper disposal of
Cyanine5.5 NHS ester waste.
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Caption: Workflow for the proper disposal of Cyanine5.5 NHS ester waste.

Disclaimer: This information is intended as a general guide. Always consult your institution's
specific safety and disposal protocols, as well as local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: Proper Disposal of
Cyanine5.5 NHS Ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15495725#cyanine5-5-nhs-ester-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-cyanine-5-5-monosuccinimidyl-ester-cy5-5-nhs-ester-catalog-174-version-QPuJlLwfcY.pdf
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-cyanine-5-monosuccinimidyl-ester-cy5-nhs-ester-catalog-151.pdf
https://www.lumiprobe.com/p/sulfo-cy55-nhs-ester
https://www.lumiprobe.com/p/cy55-nhs-ester
https://www.benchchem.com/product/b15495725#cyanine5-5-nhs-ester-proper-disposal-procedures
https://www.benchchem.com/product/b15495725#cyanine5-5-nhs-ester-proper-disposal-procedures
https://www.benchchem.com/product/b15495725#cyanine5-5-nhs-ester-proper-disposal-procedures
https://www.benchchem.com/product/b15495725#cyanine5-5-nhs-ester-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15495725?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15495725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

